Bromotopsentin
Bromotopsentin
Bromotopsentin is an aromatic ketone that is imidazole that is substituted at positions 2 and 5 by (6-hydroxy-1H-indol-3-yl)carbonyl and 6-bromo-1H-indol-3-yl groups respectively. Isolated from Mediterranean shallow-water sponges Topsentia genetrix, and from Caribbean deep-sea sponges of the Halichondriidae family, it has antitumour and antiviral properties. Toxic to fish. It has a role as an antiviral agent, an antineoplastic agent and a marine metabolite. It is a member of imidazoles, an indole alkaloid, a member of hydroxyindoles, a bromoindole and an aromatic ketone.
Brand Name:
Vulcanchem
CAS No.:
112515-44-3
VCID:
VC0050902
InChI:
InChI=1S/C20H13BrN4O2/c21-10-1-3-12-14(7-22-16(12)5-10)18-9-24-20(25-18)19(27)15-8-23-17-6-11(26)2-4-13(15)17/h1-9,22-23,26H,(H,24,25)
SMILES:
C1=CC2=C(C=C1O)NC=C2C(=O)C3=NC=C(N3)C4=CNC5=C4C=CC(=C5)Br
Molecular Formula:
C20H13BrN4O2
Molecular Weight:
421.2 g/mol
Bromotopsentin
CAS No.: 112515-44-3
Main Products
VCID: VC0050902
Molecular Formula: C20H13BrN4O2
Molecular Weight: 421.2 g/mol
| CAS No. | 112515-44-3 |
|---|---|
| Product Name | Bromotopsentin |
| Molecular Formula | C20H13BrN4O2 |
| Molecular Weight | 421.2 g/mol |
| IUPAC Name | [5-(6-bromo-1H-indol-3-yl)-1H-imidazol-2-yl]-(6-hydroxy-1H-indol-3-yl)methanone |
| Standard InChI | InChI=1S/C20H13BrN4O2/c21-10-1-3-12-14(7-22-16(12)5-10)18-9-24-20(25-18)19(27)15-8-23-17-6-11(26)2-4-13(15)17/h1-9,22-23,26H,(H,24,25) |
| Standard InChIKey | YHGQVXFIJGWOFP-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1O)NC=C2C(=O)C3=NC=C(N3)C4=CNC5=C4C=CC(=C5)Br |
| Canonical SMILES | C1=CC2=C(C=C1O)NC=C2C(=O)C3=NC=C(N3)C4=CNC5=C4C=CC(=C5)Br |
| Description | Bromotopsentin is an aromatic ketone that is imidazole that is substituted at positions 2 and 5 by (6-hydroxy-1H-indol-3-yl)carbonyl and 6-bromo-1H-indol-3-yl groups respectively. Isolated from Mediterranean shallow-water sponges Topsentia genetrix, and from Caribbean deep-sea sponges of the Halichondriidae family, it has antitumour and antiviral properties. Toxic to fish. It has a role as an antiviral agent, an antineoplastic agent and a marine metabolite. It is a member of imidazoles, an indole alkaloid, a member of hydroxyindoles, a bromoindole and an aromatic ketone. |
| PubChem Compound | 183528 |
| Last Modified | Nov 11 2021 |
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